Cas no 1105249-09-9 (N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide)

• Product Name: N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide
• CAS No: 1105249-09-9
• MF: C₂₁H₂₁N₅O₂S₂
• MW: 439.55374121666
• CID: 6540249
• Update Time: 2025-07-19

N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide
• N-benzyl-2-[3-[(2-pyridin-4-ylsulfanylacetyl)amino]-4,6-dihydrothieno[3,4-c]pyrazol-2-yl]acetamide

• Inchi： 1S/C21H21N5O2S2/c27-19(23-10-15-4-2-1-3-5-15)11-26-21(17-12-29-13-18(17)25-26)24-20(28)14-30-16-6-8-22-9-7-16/h1-9H,10-14H2,(H,23,27)(H,24,28)
• InChI Key： LQKDJWNSSUVVFV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1C(NC(CSC2=CC=NC=C2)=O)=C2CSCC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide

N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide (CAS No. 1105249-09-9): A Comprehensive Overview

N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide (CAS No. 1105249-09-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles and is characterized by its unique structural features, which include a benzyl group, a pyridine sulfanyl moiety, and a thienopyrazole core. These structural elements contribute to its potential biological activities and therapeutic applications.

The thienopyrazole scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the pyridine sulfanyl group in the structure of N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide further enhances its pharmacological profile by introducing additional functional groups that can interact with various biological targets. The benzyl group, on the other hand, contributes to the compound's lipophilicity and solubility properties, which are crucial for its bioavailability and cellular uptake.

Recent studies have focused on the anti-inflammatory properties of N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-yl}acetamide has also shown antiviral activity against several viral strains. Research conducted by a team of scientists at the University of California revealed that this compound exhibits potent antiviral activity against herpes simplex virus (HSV) and human papillomavirus (HPV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

The anticancer potential of N-benzyl-2-{3-2-(pyridin-4-ylsulfanyl)acetamido-2H,4H,6H-thieno3,4-cpyrazol-2-y}l}acetamide has also been explored in several preclinical studies. In vitro experiments using various cancer cell lines have shown that this compound induces apoptosis and cell cycle arrest in cancer cells while sparing normal cells. The selective cytotoxicity observed in these studies suggests that N-benzyl-{3-[{[5-(benzoylamino)-1-methylindazol]carbonyl}amino]methyl}-N-methylbenzamide could be a valuable lead compound for the development of novel anticancer drugs.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of N-benzyl-{3-[{[5-(benzoylamino)-1-methylindazol]carbonyl}amino]methyl}-N-methylbenzamide. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. The lipophilic nature of the benzyl group facilitates its absorption through biological membranes, while the presence of polar functional groups such as amine and carboxylic acid ensures sufficient water solubility for systemic distribution.

Toxicological evaluations have indicated that N-benzyl-{3-[{[5-(benzoylamino)-1-methylindazol]carbonyl}amino]methyl}-N-methylbenzamide has a low toxicity profile at therapeutic doses. Animal studies have not reported any significant adverse effects or organ toxicity at doses up to 100 mg/kg. These findings support the safety and tolerability of this compound for further clinical development.

In conclusion, N-benzyl-{3-[{[5-(benzoylamino)-1-methylindazol]carbonyl}amino]methyl}-N-methylbenzamide (CAS No. 1105249-09-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical potential.